Cas no 56293-29-9 (Aloperine)

• Product Name: Aloperine
• CAS No: 56293-29-9
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• MDL: MFCD00468086
• CID: 56926
• PubChem ID: 162147
• Update Time: 2025-04-18

Aloperine Chemical and Physical Properties

Names and Identifiers

• Aloperine
• (7-alpha,9-alpha)-9-De-2-piperidinyl-16,17-didehydroormosanine
• ALLOPTERIN
• ALOPERIN
• Aloperine,orMosanine
• Ormosanine, 16,17-didehydro-9-de-2-piperidinyl-, (7-alpha,9-alpha)-
• Aloperine, 96%
• HMS3656I19
• s2420
• 2207AH
• RL
• AKOS024264559
• HY-13516
• Z3243656477
• BRN 0914258
• CHEMBL3329704
• Alop1 compound
• CS-0007133
• 6-epi-aloperine
• MFCD03852726
• NCGC00346708-03
• SCHEMBL13589889
• (1R,2S,9R,10R)-3,15-diazatetracyclo[7.7.1.0?,?.0??,??]heptadec-7-ene
• (1R,2S,9R,10R)-3,15-diazatetracyclo[7.7.1.0^{2,7}.0^{10,15}]heptadec-7-ene
• SW220037-1
• (1R,2S,9R,10R)-3,15-DIAZATETRACYCLO[7.7.1.0(2),?.0(1)?,(1)?]HEPTADEC-7-ENE
• rel-(6R,6aR,13R,13aS)-2,3,4,6,6a,7,8,9,10,12,13,13a-Dodecahydro-1H-6,13-methanodipyrido[1,2-a:3',2'-e]azocine
• (6R,6aR,13R,13aS)-2,3,4,6,6a,7,8,9,10,12,13,13a-dodecahydro-1H-6,13-methanodipyrido[1,2-a:3',2'-e]azocine
• LS-09785
• Aloperine (>90%)
• J-519560
• MFCD00468086
• (6r,6ar,13r,13as)-1,3,4,6,6a,7,8,9,10,12,13,13a-dodecahydro-2h-6,13-methanodipyrido[1,2-a:3',2'-e]azocine
• 56293-29-9
• EN300-7466698
• (7-alpha,9-alpha)-9-De-2-piperidinyl-16,17-didehydro-ormosanine
• 463944-91-4
• CCG-266811
• (1R,2S,9R,10R)-3,15-diazatetracyclo[7.7.1.02,7.010,15]heptadec-7-ene
• 1,3,4,6,6a,7,8,9,10,12,13,13a-Dodecahydro-2H-6,13-methanodipyrido[1,2-a:3',2'-e]azocine
• NCGC00346708-02
• (1S,2S,9R,10R)-3,15-Diazatetracyclo[7.7.1.02,7.010,15]heptadec-7-ene
• (1S,2S,9R,10R)-3,15-DIAZATETRACYCLO[7.7.1.0(2),?.0(1)?,(1)?]HEPTADEC-7-ENE
• CHEBI:2609
• MLS006011428
• VS-12282
• AKOS004120030
• (6R,6aR,13S,13aS)-1,3,4,6,6a,7,8,9,10,12,13,13a-dodecahydro-2H-6,13-methanodipyrido[1,2-a:3',2'-e]azocine
• DTXSID10971732
• SMR004703244
• (6R,7R,9R,11S)-16,17-Didehydro-9-de-2-piperidinylormosanine
• AS-56065
• 3,15-Diazatetracyclo[7.7.1.02,7.010,15]heptadec-7-ene
• AKOS037514897
• 1ST181294
• Aloperine(6r,6ar,13r,13as)-1,3,4,6,6a,7,8,9,10,12,13,13a-dodecahydro-2h-6,13-methanodipyrido[1,2-a:3',2'-e]azocine; 6-epi-aloperine; (6R,6aR,13R,13aS)-2,3,4,6,6a,7,8,9,10,12,13,13a-dodecahydro-1H-6,13-methanodipyrido[1,2-a:3',2'-e]azocine
• (1R,2S,9R,10R)-3,15-diazatetracyclo(7.7.1.02,7.010,15)heptadec-7-ene
• BRD-K96391852-001-02-8
• ALBB-028193
• 6,13-methano-2H-dipyrido[1,2-a:3',2'-e]azocine, 1,3,4,6,6a,7,8,9,10,12,13,13a-dodecahydro-, (6R,6aR,13R,13aS)-

• MDL： MFCD00468086
• Inchi： 1S/C15H24N2/c1-2-7-17-10-13-9-12(14(17)5-1)8-11-4-3-6-16-15(11)13/h8,12-16H,1-7,9-10H2/t12-,13+,14+,15+/m0/s1
• InChI Key： SKOLRLSBMUGVOY-GBJTYRQASA-N
• SMILES： N12CCCC[C@@H]1[C@H]1C=C3CCCN[C@H]3[C@@H](C2)C1
• BRN： 0914258

Computed Properties

• Exact Mass: 232.19400
• Monoisotopic Mass: 232.193948774 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• Molecular Weight: 232.36
• XLogP3: 1.6

Experimental Properties

• Color/Form: Powder
• Melting Point: 67-72 °C
• PSA: 15.27000
• LogP: 2.43570

Aloperine Security Information

• Hazard Category Code： 22
• RTECS：RM2979500
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Aloperine and related alkaloids